Cas no 941901-52-6 (N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide)

• Product Name: N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide
• CAS No: 941901-52-6
• MF: C₁₆H₁₃BrN₂O₂S₂
• MW: 409.320620298386
• CID: 5499677
• Update Time: 2025-06-12

N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide

• Inchi： 1S/C16H13BrN2O2S2/c1-21-10-5-7-11(8-6-10)22-9-14(20)18-16-19-15-12(17)3-2-4-13(15)23-16/h2-8H,9H2,1H3,(H,18,19,20)
• InChI Key： SDMTZOAHKOWJCQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Br)C=CC=C2S1)(=O)CSC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide

Introduction to N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide (CAS No. 941901-52-6)

N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide (CAS No. 941901-52-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, holds promise for various applications in medicinal chemistry and drug development. The presence of both bromine and methoxy functional groups on the benzothiazole and phenyl rings, respectively, imparts unique chemical properties that make it a valuable candidate for further exploration.

The benzothiazole core is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Specifically, the 4-bromo-1,3-benzothiazol-2-yl moiety contributes to the compound's potential pharmacological properties by enhancing its binding affinity to biological targets. This structural feature is particularly relevant in the context of developing novel therapeutic agents that target specific enzymes or receptors involved in disease pathways.

In recent years, there has been a surge in research focused on harnessing the therapeutic potential of benzothiazole derivatives. The sulfanylacetamide group appended to the phenyl ring introduces an amide functionality, which is known to modulate the compound's solubility and bioavailability. This modification is crucial for optimizing drug-like properties, ensuring that the compound can be effectively absorbed and utilized by the body.

The combination of these structural elements—4-bromo-1,3-benzothiazol-2-yl and 4-methoxyphenylsulfanylacetamide]—makes N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide a compelling subject for further investigation. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological activity.

One of the most exciting aspects of this compound is its potential application in the development of anti-inflammatory agents. Benzothiazole derivatives have been shown to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the bromine atom in the 4-bromo-1,3-benzothiazol-2-yl group may further enhance these effects by improving binding interactions with target proteins.

Additionally, studies have suggested that compounds containing the sulfanylacetamide moiety may have neuroprotective properties. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's. By targeting specific neural pathways, N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide could potentially offer a new therapeutic approach for these conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to construct the benzothiazole core. The introduction of the bromine atom at the 4-position is a critical step that necessitates precise control over reaction conditions to avoid unwanted side products.

In terms of pharmacokinetic properties, the methoxy group in the 4-methoxyphenylsulfanylacetamide moiety plays a significant role in modulating metabolic stability. This functional group can influence both first-pass metabolism and overall bioavailability, making it an important consideration in drug design. By carefully tuning this parameter, researchers can enhance the compound's therapeutic efficacy while minimizing potential adverse effects.

Electrochemical studies have also been conducted on N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide to understand its redox behavior. These investigations provide insights into how the compound interacts with biological systems at a molecular level. Understanding its electrochemical properties is essential for developing applications in areas such as bioimaging and electrochemical sensing.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and material science. For instance, benzothiazole derivatives have been explored as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests.

In conclusion, N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide (CAS No. 941901-52-6) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an attractive candidate for further development in medicinal chemistry, particularly for applications involving anti-inflammatory and neuroprotective agents. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatment strategies.